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A comprehensive analysis of the environmental performance of Nickel-Zinc (Ni-Zn) batteries in

comparison to established technologies such as Lithium-ion (Li-ion), Lead-Acid (Pb-A), and

Nickel-Cadmium (Ni-Cd) batteries reveals a promising environmental profile for Ni-Zn

technology, positioning it as a viable alternative with distinct advantages in certain impact

categories. This guide synthesizes data from various life cycle assessments (LCAs) to provide

researchers, scientists, and drug development professionals with a detailed comparison of

these battery technologies.

Quantitative Environmental Impact Comparison
The environmental performance of a battery is assessed across various impact categories

throughout its life cycle, from raw material extraction to manufacturing, use, and end-of-life

management. The following table summarizes the quantitative data for key environmental

indicators. The data is normalized per kilowatt-hour (kWh) of energy released to provide a

functional comparison.
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Environmen
tal Impact
Category

Nickel-Zinc
(Ni-Zn)

Lithium-ion
(Li-ion)

Lead-Acid
(Pb-A)

Nickel-
Cadmium
(Ni-Cd)

Unit

Global

Warming

Potential

0.82[1][2][3]
Data not

available
2[4]

Data not

available

kg CO₂

eq./kWh

Cumulative

Energy

Demand

14[1][2][3]
Data not

available
33[4]

Data not

available
MJ/kWh

Acidification

Potential

Data not

available

Data not

available
0.02[4]

Data not

available

mol H+

eq./kWh

Eutrophicatio

n Potential

Data not

available

Data not

available

Data not

available

Data not

available
kg P eq./kWh

Human

Toxicity

Potential

Data not

available

Data not

available

Data not

available

Data not

available

1,4-DB

eq./kWh

Particulate

Matter

Formation

Data not

available

Data not

available

10⁻⁷ (disease

incidence)[4]

Data not

available

kg PM2.5

eq./kWh

Mineral

Resource

Scarcity

Data not

available

Data not

available
8x10⁻⁴[4]

Data not

available

kg Sb

eq./kWh

Note: Data availability for a direct comparison across all impact categories is limited in the

reviewed literature. Further research is needed to provide a complete quantitative comparison.

Experimental Protocols and Methodologies
The life cycle assessments referenced in this guide predominantly adhere to the ISO

14040:2006 and ISO 14044:2006 standards for conducting and reporting LCAs.[2] These

standards ensure a systematic and transparent approach to evaluating the environmental

impacts of a product system.
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A key methodology employed in the assessment of Ni-Zn batteries is the ReCiPe 2016 method.

[1][2][3] This method evaluates environmental impacts at both the midpoint and endpoint levels.

Midpoint indicators focus on single environmental problems, such as climate change or

acidification, while endpoint indicators assess the damage to broader areas of protection,

namely human health, ecosystem diversity, and resource availability.[2] The ReCiPe method

includes eighteen midpoint impact categories, providing a comprehensive environmental

profile.[1][2][3]

The system boundaries for these LCAs are typically "cradle-to-grave," encompassing all life

cycle stages from raw material extraction, material processing, battery manufacturing,

transportation, use phase, and end-of-life, including recycling and disposal.[2]

The functional unit, a critical element for comparison, is often defined as a specific amount of

energy delivered by the battery over its lifetime, for example, 1 kWh of released energy.[2] This

allows for a fair comparison of batteries with different chemistries, capacities, and lifespans.

Life cycle inventories (LCIs) are compiled using data from various sources, including literature,

industry data, and databases like ecoinvent. Software such as openLCA is utilized to model the

life cycle and calculate the environmental impacts.[2]

Visualizing the Battery Life Cycle and LCA Process
To better understand the stages involved in a battery's life and the methodology for its

environmental assessment, the following diagrams are provided.
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Caption: A diagram illustrating the cradle-to-grave life cycle of a battery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Life Cycle Assessment of Nickel-Zinc
Battery Technology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8489154#life-cycle-assessment-of-nickel-zinc-
battery-technology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b8489154#life-cycle-assessment-of-nickel-zinc-battery-technology
https://www.benchchem.com/product/b8489154#life-cycle-assessment-of-nickel-zinc-battery-technology
https://www.benchchem.com/product/b8489154#life-cycle-assessment-of-nickel-zinc-battery-technology
https://www.benchchem.com/product/b8489154#life-cycle-assessment-of-nickel-zinc-battery-technology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8489154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8489154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

